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Compound of Interest

Compound Name: 4-Iodo-1,2-dimethoxybenzene

Cat. No.: B1296820 Get Quote

Technical Guide: 4-Iodo-1,2-dimethoxybenzene
CAS Number: 5460-32-2

Synonyms: 4-Iodoveratrole, 3,4-Dimethoxyiodobenzene[1]

Introduction
4-Iodo-1,2-dimethoxybenzene is an iodinated derivative of veratrole (1,2-dimethoxybenzene).

It serves as a crucial building block in organic synthesis, particularly in the development of

more complex molecules for the pharmaceutical and agrochemical industries. The presence of

the iodo group makes it an excellent substrate for various cross-coupling reactions, while the

methoxy groups influence the reactivity and solubility of the molecule. This guide provides a

comprehensive overview of its chemical properties, synthesis, and analytical data.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Iodo-1,2-dimethoxybenzene is

presented in the table below.
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Property Value Reference

Molecular Formula C₈H₉IO₂ [2]

Molecular Weight 264.06 g/mol [2][3]

Appearance
White to yellow crystalline

powder

Melting Point 34-35 °C [4]

Boiling Point 163-164 °C at 26 Torr [5]

Density 1.655 g/cm³ [4]

Solubility
Slightly soluble in water (1 g/L

at 25 °C)
[5]

Flash Point 118.5 °C [4]

Refractive Index 1.572 [4]

InChI Key
PUCISUQLWLKKJH-

UHFFFAOYSA-N
[2][3]

SMILES COC1=C(C=C(C=C1)I)OC [2][3]

Spectroscopic Data
The following table summarizes the characteristic spectroscopic data for 4-Iodo-1,2-
dimethoxybenzene, which is essential for its identification and characterization.

Spectrum Type Data Reference

¹H NMR (400 MHz, CDCl₃)

δ 7.20 (d, J=1.9 Hz, 1H), 7.09

(dd, J=8.4, 1.9 Hz, 1H), 6.61

(d, J=8.4 Hz, 1H), 3.88 (s, 3H),

3.86 (s, 3H)

[6]

¹³C NMR (100.6 MHz, CDCl₃)
δ 149.8, 149.1, 129.7, 120.3,

113.1, 82.3, 56.1, 55.9
[6]

GC-MS m/z (%): 264.15 (100) [M]⁺ [6]
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Experimental Protocols
The synthesis of 4-Iodo-1,2-dimethoxybenzene typically involves the direct iodination of 1,2-

dimethoxybenzene. Below are detailed experimental protocols based on literature procedures.

Synthesis of 4-Iodo-1,2-dimethoxybenzene via
Iodination with Iodine and an Oxidizing Agent
This protocol describes the synthesis of 4-Iodo-1,2-dimethoxybenzene from its precursor 1,2-

dimethoxybenzene. The workflow for this synthesis is depicted in the diagram below.
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Synthesis Workflow for 4-Iodo-1,2-dimethoxybenzene

1,2-Dimethoxybenzene
(Starting Material)

Iodination Reaction
(I₂, Oxidizing Agent)

Reactants

Reaction Quenching
(e.g., Na₂S₂O₃ solution)

Crude Product

Extraction
(Organic Solvent)

Neutralized Mixture

Washing & Drying
(Brine, Na₂SO₄)

Organic Layer

Solvent Removal
(Rotary Evaporation)

Dried Solution

Purification
(Recrystallization or Chromatography)

Crude Solid

4-Iodo-1,2-dimethoxybenzene
(Final Product)

Purified Product
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Caption: A flowchart illustrating the key steps in the synthesis and purification of 4-Iodo-1,2-
dimethoxybenzene.

Materials:

1,2-Dimethoxybenzene

Iodine (I₂)

An oxidizing agent (e.g., hydrogen peroxide, nitric acid)

A suitable solvent (e.g., acetic acid, dichloromethane)

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium thiosulfate solution

An organic solvent for extraction (e.g., diethyl ether, hexane)

Anhydrous sodium sulfate

Deionized water

Procedure:

In a reaction vessel, dissolve 1,2-dimethoxybenzene in the chosen solvent.

Add iodine to the solution and stir until it is fully dissolved.

Slowly add the oxidizing agent to the reaction mixture. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to remove

any unreacted iodine.

Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.
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Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by recrystallization or column chromatography to yield pure 4-Iodo-
1,2-dimethoxybenzene.

Safety and Handling
4-Iodo-1,2-dimethoxybenzene is a chemical that requires careful handling. The following

safety precautions should be observed:

Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and

may cause respiratory irritation (H335).[3]

Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray (P261). Wear

protective gloves/protective clothing/eye protection/face protection (P280). IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy

to do. Continue rinsing (P305 + P351 + P338).[4]

Always consult the Safety Data Sheet (SDS) before handling this compound.

Applications in Research and Development
4-Iodo-1,2-dimethoxybenzene is a versatile intermediate in organic synthesis. Its primary

application lies in its use in carbon-carbon and carbon-heteroatom bond-forming reactions,

which are fundamental in the synthesis of pharmaceuticals and other fine chemicals. The

precursor, 1,2-dimethoxybenzene, is a key building block for several important

pharmaceuticals, including drugs for cardiovascular conditions and those with hypnotic and

analgesic properties.[7] The iodinated derivative allows for the introduction of the

dimethoxyphenyl moiety into more complex molecular architectures through reactions such as

Suzuki, Heck, and Sonogashira couplings.

The following diagram illustrates the logical relationship of 4-Iodo-1,2-dimethoxybenzene as a

synthetic intermediate.
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Role of 4-Iodo-1,2-dimethoxybenzene in Synthesis
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Caption: The synthetic utility of 4-Iodo-1,2-dimethoxybenzene as an intermediate for various

chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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